Cas no 117320-61-3 (5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 117320-61-3
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD08691555
• CID: 866957
• PubChem ID: 749987
• Update Time: 2025-10-28

5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol
• 5-(3-chlorophenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(3-chlorophenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-mercapto-3-m-chlorophenyl-s-triazole
• BB_SC-5264
• ASISCHEM D51170
• CHEMBRDG-BB 4012400
• VS-03437
• AKOS000593527
• 3-(3-chlorophenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• DB-358580
• BBL035688
• CHEMBL1352830
• STK803295
• STK827867
• 3-(3-chlorophenyl)-1,4-dihydro-1,2,4-triazole-5-thione
• BDBM46612
• 3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-1,2-dihydro-
• MLS000710770
• SR-01000500474
• KSC-10-46
• VS-13198
• MFCD08691555
• AG-690/11741280
• AKOS000295714
• cid_749987
• BBL012650
• KUC104345N
• HMS2643A05
• MLS-0237172.0001
• EU-0012755
• 117320-61-3
• SMR000280537
• SR-01000500474-1
• 5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• DTXSID40353724

• MDL： MFCD08691555
• Inchi： 1S/C8H6ClN3S/c9-6-3-1-2-5(4-6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13)
• InChI Key： NTQZVPQAJQHJLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(NN1)=S

Computed Properties

• Exact Mass: 210.99700
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 80.37000
• LogP: 2.41380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Analysis of 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 117320-61-3): Properties, Applications, and Research Insights

The compound 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 117320-61-3) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a 3-chlorophenyl group and a thiol functional group. This unique structure endows it with significant chemical versatility, making it a subject of interest in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₈H₆ClN₃S, highlights the presence of nitrogen and sulfur, which are critical for its reactivity and potential applications.

Recent studies have explored the antimicrobial properties of 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, particularly in the context of drug-resistant bacteria and fungal infections. With the rise of antibiotic resistance, researchers are increasingly focusing on triazole derivatives as potential candidates for novel therapeutics. The thiol group in this compound also offers opportunities for chelation and covalent bonding, which are valuable in designing metal-organic frameworks (MOFs) and catalysts.

In the field of material science, 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol has been investigated for its role in corrosion inhibition. Its ability to form protective layers on metal surfaces makes it a promising candidate for industrial coatings. Additionally, its electronic properties have sparked interest in organic semiconductors, where triazole-based compounds are known for their stability and charge transport capabilities.

The synthesis of 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol typically involves cyclization reactions of thiosemicarbazides or condensation of hydrazine derivatives. Researchers have optimized these methods to improve yield and purity, addressing challenges such as byproduct formation and reaction selectivity. Advanced techniques like microwave-assisted synthesis and green chemistry approaches are being explored to enhance efficiency.

From a toxicological perspective, preliminary studies suggest that 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol exhibits low to moderate toxicity, but further in vivo and in vitro testing is required to confirm its safety profile. This aligns with the growing demand for sustainable chemicals and eco-friendly alternatives in industrial applications.

As the scientific community continues to uncover the potential of 5-(3-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, its applications in medicinal chemistry, nanotechnology, and environmental science are expected to expand. Future research may focus on structure-activity relationships (SAR) to optimize its properties for specific uses, such as targeted drug delivery or sensor development.